Cas no 166310-47-0 (Hydrazinecarboxamide,2-[4-amino-3-methyl-4-oxo-1-[3-(trifluoromethyl)phenyl]butylidene]-N-[4-(trifluoromethoxy)phenyl]-)

• Product name: Hydrazinecarboxamide,2-[4-amino-3-methyl-4-oxo-1-[3-(trifluoromethyl)phenyl]butylidene]-N-[4-(trifluoromethoxy)phenyl]-
• CAS No: 166310-47-0
• MF: C₂₀H₁₈F₆N₄O₃
• MW: 476.37234544754
• CID: 1346685

Hydrazinecarboxamide,2-[4-amino-3-methyl-4-oxo-1-[3-(trifluoromethyl)phenyl]butylidene]-N-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide,2-[4-amino-3-methyl-4-oxo-1-[3-(trifluoromethyl)phenyl]butylidene]-N-[4-(trifluoromethoxy)phenyl]-
• Benzenebutanamide, α-methyl-γ-[2-[[[4-(trifluoromethoxy)phenyl]amino]carbonyl]hydrazinylidene]-3-(trifluoromethyl)-

• Inchi： 1S/C20H18F6N4O3/c1-11(17(27)31)9-16(12-3-2-4-13(10-12)19(21,22)23)29-30-18(32)28-14-5-7-15(8-6-14)33-20(24,25)26/h2-8,10-11H,9H2,1H3,(H2,27,31)(H2,28,30,32)
• InChI Key： BTIMNNGALUCEHB-UHFFFAOYSA-N
• SMILES： C1(C(=NNC(NC2=CC=C(OC(F)(F)F)C=C2)=O)CC(C)C(N)=O)=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 476.12844

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• PSA: 105.81
• pka: 10.82±0.46(Predicted)